[(1,3-dimethyl-1H-pyrazol-5-yl)methyl][(1-methyl-1H-pyrazol-4-yl)methyl]amine

• Molecular Formula: C11H17N5
• Molecular Weight: 219.29 g/mol
• IUPAC Name: 1-(2,5-dimethylpyrazol-3-yl)-N-[(1-methylpyrazol-4-yl)methyl]methanamine
• InChI: InChI=1S/C11H17N5/c1-9-4-11(16(3)14-9)7-12-5-10-6-13-15(2)8-10/h4,6,8,12H,5,7H2,1-3H3
• InChI Key: FTFXMPUHKLAXFR-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1)CNCC2=CN(N=C2)C)C

Description

[(1,3-dimethyl-1H-pyrazol-5-yl)methyl][(1-methyl-1H-pyrazol-4-yl)methyl]amine is a compound that belongs to the class of pyrazole derivatives Pyrazoles are five-membered heterocyclic compounds containing two nitrogen atoms at positions 1 and 2

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [(1,3-dimethyl-1H-pyrazol-5-yl)methyl][(1-methyl-1H-pyrazol-4-yl)methyl]amine can be achieved through several synthetic routes. One common method involves the reaction of 1,3-dimethyl-5-aminopyrazole with 1-methyl-4-formylpyrazole under basic conditions. The reaction typically proceeds through a nucleophilic substitution mechanism, where the amino group of the 1,3-dimethyl-5-aminopyrazole attacks the formyl group of the 1-methyl-4-formylpyrazole, leading to the formation of the desired product .

Industrial Production Methods

In an industrial setting, the production of this compound may involve the use of large-scale reactors and optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification through recrystallization or chromatography to remove any impurities and obtain the final product in its pure form .

Chemical Reactions Analysis

Types of Reactions

[(1,3-dimethyl-1H-pyrazol-5-yl)methyl][(1-methyl-1H-pyrazol-4-yl)methyl]amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate to form corresponding pyrazole oxides.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride to obtain reduced derivatives.

Substitution: The compound can participate in nucleophilic substitution reactions, where the amino group can be replaced by other nucleophiles such as halides or alkyl groups.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate; typically carried out in aqueous or organic solvents.

Reduction: Sodium borohydride, lithium aluminum hydride; usually performed in anhydrous conditions.

Substitution: Halides, alkylating agents; reactions often conducted in the presence of a base or catalyst.

Major Products Formed

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential as an enzyme inhibitor or modulator.

Medicine: Explored for its potential therapeutic properties, including antimicrobial and antitumor activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism by which [(1,3-dimethyl-1H-pyrazol-5-yl)methyl][(1-methyl-1H-pyrazol-4-yl)methyl]amine exerts its effects involves interactions with specific molecular targets and pathways. For example, in biological systems, the compound may bind to enzyme active sites, inhibiting their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context[⁴][4].

Comparison with Similar Compounds

Similar Compounds

• 1,3-Dimethyl-5-aminopyrazole
• 1-Methyl-4-formylpyrazole
• 5-Amino-1,3-dimethylpyrazole

Uniqueness

[(1,3-dimethyl-1H-pyrazol-5-yl)methyl][(1-methyl-1H-pyrazol-4-yl)methyl]amine is unique due to its specific substitution pattern and the presence of two pyrazole rings. This structure imparts distinct chemical and biological properties, making it a valuable compound for various applications .